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Compound of Interest

Compound Name: Calcium dichloride dihydrate

Cat. No.: B8817594 Get Quote

For researchers, scientists, and drug development professionals, the precise preparation of

solutions is a cornerstone of experimental accuracy and reproducibility. When it comes to

calcium chloride (CaCl₂), a reagent ubiquitous in molecular biology, biochemistry, and

pharmaceutical development, a critical choice arises: should one use the anhydrous or the

dihydrate form? This guide provides a comprehensive comparison of these two forms, focusing

on the practical implications for molarity calculations and experimental outcomes, supported by

key data and detailed protocols.

Anhydrous vs. Dihydrate: A Head-to-Head
Comparison
The fundamental difference between anhydrous and dihydrate calcium chloride lies in the

presence of water molecules within the crystal structure of the dihydrate form (CaCl₂·2H₂O).

This seemingly small difference has significant consequences for molar mass, handling, and

solution preparation.

Key Physicochemical Properties
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Property
Anhydrous Calcium
Chloride (CaCl₂)

Calcium Chloride
Dihydrate (CaCl₂·2H₂O)

Molar Mass 110.98 g/mol [1] 147.01 g/mol [2][3]

Appearance
White, crystalline powder or

granules[1]

White, crystalline flakes or

powder

Hygroscopicity
Extremely hygroscopic and

deliquescent[1][2][4]
Moderately hygroscopic[5][6]

Heat of Solution
Exothermic (releases heat

upon dissolution)[1][2][6]

Endothermic (absorbs heat

upon dissolution)[7]

Purity (Typical) 90 - 98%[5] 74 - 80%[5]

Considerations for Laboratory Use:

Hygroscopicity and Weighing Accuracy: Anhydrous calcium chloride readily absorbs moisture

from the atmosphere, a property known as deliquescence, which can lead to inaccuracies in

weighing.[1] For applications demanding high precision, the more stable dihydrate form is

often preferred as it is less prone to absorbing atmospheric water, making it easier to weigh

accurately.[6]

Heat of Solution: The dissolution of anhydrous calcium chloride in water is a highly

exothermic process, releasing a significant amount of heat.[1][2][6] This can be a safety

concern and may require cooling of the solution during preparation. Conversely, the

dissolution of calcium chloride dihydrate is an endothermic process, meaning it absorbs heat

from the surroundings and the solution will feel cool to the touch.[7]

Purity: Anhydrous calcium chloride generally has a higher purity of CaCl₂ by mass compared

to the dihydrate form.[5] This can be a critical factor in applications sensitive to impurities.

Molarity Calculations: A Step-by-Step Protocol
The primary difference in preparing a solution of a specific molarity from either form is the

molar mass used in the calculation.

Objective: To prepare a 1 Molar (1M) solution of Calcium Chloride.
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Using Anhydrous Calcium Chloride (CaCl₂):

Determine the Molar Mass: The molar mass of anhydrous CaCl₂ is 110.98 g/mol .[1]

Calculate the Required Mass: To make 1 liter (L) of a 1M solution, you will need:

Mass (g) = Molarity (mol/L) x Molar Mass ( g/mol ) x Volume (L)

Mass (g) = 1 mol/L x 110.98 g/mol x 1 L = 110.98 g

Dissolution:

Carefully weigh 110.98 g of anhydrous CaCl₂ in a dry container. Due to its hygroscopic

nature, this should be done as quickly as possible.

Slowly add the anhydrous CaCl₂ to approximately 800 mL of deionized water while stirring

continuously. Be aware that the solution will heat up.

Once the solid is completely dissolved, allow the solution to cool to room temperature.

Final Volume Adjustment:

Transfer the cooled solution to a 1 L volumetric flask.

Add deionized water to bring the final volume to the 1 L mark.

Invert the flask several times to ensure the solution is thoroughly mixed.

Using Calcium Chloride Dihydrate (CaCl₂·2H₂O):

Determine the Molar Mass: The molar mass of CaCl₂·2H₂O is 147.01 g/mol .[2][3]

Calculate the Required Mass: To make 1 liter (L) of a 1M solution, you will need:

Mass (g) = Molarity (mol/L) x Molar Mass ( g/mol ) x Volume (L)

Mass (g) = 1 mol/L x 147.01 g/mol x 1 L = 147.01 g

Dissolution:
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Weigh 147.01 g of CaCl₂·2H₂O.

Add the solid to approximately 800 mL of deionized water and stir until fully dissolved. The

solution will become cool.

Final Volume Adjustment:

Transfer the solution to a 1 L volumetric flask.

Add deionized water to reach the 1 L mark.

Mix the solution thoroughly by inverting the flask.

Logical Workflow for Molarity Calculation

Anhydrous CaCl₂

Calcium Chloride Dihydrate

Start: Desired Molarity & Volume Molar Mass = 110.98 g/mol Calculate Mass:
Molarity x Molar Mass x Volume Weigh Anhydrous CaCl₂ Dissolve in Water (Exothermic) Cool to Room Temperature Adjust to Final Volume Final Solution

Start: Desired Molarity & Volume Molar Mass = 147.01 g/mol Calculate Mass:
Molarity x Molar Mass x Volume Weigh CaCl₂·2H₂O Dissolve in Water (Endothermic) Adjust to Final Volume Final Solution

Click to download full resolution via product page

Caption: Molarity calculation workflow for anhydrous vs. dihydrate calcium chloride.

Experimental Application: Preparation of Competent
E. coli Cells
Calcium chloride solutions are crucial for rendering E. coli cells "competent" to take up foreign

DNA in a process called transformation. While many standard protocols simply specify "calcium
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chloride," the choice between the anhydrous and dihydrate forms can be a practical

consideration.

Standard Protocol for Competent Cell Preparation:

This protocol is a generalized procedure and may require optimization for specific E. coli

strains.

Inoculation: Inoculate a single colony of E. coli into 5 mL of LB broth and grow overnight at

37°C with shaking.

Sub-culturing: The next day, inoculate 1 mL of the overnight culture into 100 mL of fresh LB

broth and grow at 37°C with shaking until the optical density at 600 nm (OD₆₀₀) reaches 0.4-

0.5.

Chilling: Immediately place the culture on ice for 20-30 minutes.

Harvesting: Transfer the culture to sterile, pre-chilled centrifuge tubes and centrifuge at 4,000

x g for 10 minutes at 4°C.

Washing: Discard the supernatant and gently resuspend the cell pellet in 50 mL of ice-cold,

sterile 0.1 M CaCl₂ solution (prepared using either the anhydrous or dihydrate form as

described above).

Incubation: Incubate the cell suspension on ice for 30 minutes.

Final Centrifugation: Centrifuge the cells again at 4,000 x g for 10 minutes at 4°C.

Resuspension: Discard the supernatant and gently resuspend the cell pellet in a small

volume (e.g., 2-4 mL) of ice-cold, sterile 0.1 M CaCl₂. For long-term storage, a solution of 0.1

M CaCl₂ with 15% glycerol can be used.

Aliquoting and Storage: Aliquot the competent cells into pre-chilled microcentrifuge tubes

and either use them immediately or flash-freeze them in liquid nitrogen for storage at -80°C.

Performance Considerations:
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While there is a lack of extensive, direct comparative studies on the impact of using anhydrous

versus dihydrate calcium chloride on transformation efficiency, the primary factor for success in

this application is the final molar concentration of the calcium chloride solution. As long as the

correct molar mass is used in the initial calculation, both forms should yield a solution that

effectively permeabilizes the E. coli cell membrane. However, the greater ease of accurately

weighing the dihydrate form may contribute to more consistent and reproducible results,

particularly for researchers who are less experienced or working in environments with

fluctuating humidity.

Conclusion
The choice between anhydrous and dihydrate calcium chloride for preparing molar solutions is

a practical one, guided by the specific requirements of the experiment.

Anhydrous calcium chloride is the preferred choice when a higher purity of CaCl₂ is required

and when the exothermic nature of its dissolution is not a concern. Its strong hygroscopicity

makes it an excellent desiccant but demands careful and rapid handling during weighing.[1]

[2][4]

Calcium chloride dihydrate offers greater convenience and accuracy in weighing due to its

lower hygroscopicity, making it a reliable choice for routine solution preparation where the

presence of water of crystallization is not a detriment.[6]

Ultimately, a thorough understanding of the distinct properties of each form and the application

of the correct molar mass in calculations are paramount to achieving accurate and reproducible

experimental outcomes. By following the detailed protocols and considering the practical

aspects outlined in this guide, researchers can confidently select and utilize the appropriate

form of calcium chloride for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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